Cas no 1695616-89-7 (1-(Ethylamino)cyclopropane-1-carbonitrile)

• Product Name: 1-(Ethylamino)cyclopropane-1-carbonitrile
• CAS No: 1695616-89-7
• MF: C₆H₁₀N₂
• MW: 110.157001018524
• MDL: MFCD30333435
• CID: 4703140
• Update Time: 2025-10-23

1-(Ethylamino)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(ethylamino)cyclopropane-1-carbonitrile
• 1-(Ethylamino)cyclopropane-1-carbonitrile

• MDL： MFCD30333435
• Inchi： 1S/C6H10N2/c1-2-8-6(5-7)3-4-6/h8H,2-4H2,1H3
• InChI Key： MFVPGCOOWVFOOQ-UHFFFAOYSA-N
• SMILES： N(CC)C1(C#N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 127
• Topological Polar Surface Area: 35.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1-(Ethylamino)cyclopropane-1-carbonitrile

1-(Ethylamino)cyclopropane-1-carbonitrile: A Comprehensive Overview

1-(Ethylamino)cyclopropane-1-carbonitrile, with the CAS number 1695616-89-7, is a unique and intriguing compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound belongs to the class of nitriles and features a cyclopropane ring with an ethylamino substituent, making it a valuable building block for the synthesis of more complex molecules.

The chemical structure of 1-(Ethylamino)cyclopropane-1-carbonitrile is characterized by its cyclopropane ring, which imparts unique physical and chemical properties. The presence of the ethylamino group enhances its reactivity and functional versatility, making it an attractive candidate for a wide range of synthetic transformations. Recent studies have highlighted its potential as a precursor in the development of novel pharmaceuticals and advanced materials.

In the realm of medicinal chemistry, 1-(Ethylamino)cyclopropane-1-carbonitrile has shown promise as a starting material for the synthesis of bioactive compounds. Its structural features allow for the introduction of various functional groups, which can be tailored to target specific biological pathways. For instance, researchers have explored its use in the development of inhibitors for enzymes involved in disease pathways, such as kinases and proteases. These efforts have led to the identification of several lead compounds with potent biological activity and improved pharmacological properties.

One notable application of 1-(Ethylamino)cyclopropane-1-carbonitrile is in the field of cancer research. Studies have demonstrated that derivatives of this compound exhibit significant antiproliferative activity against various cancer cell lines. The mechanism of action involves the disruption of key cellular processes, such as DNA replication and protein synthesis, leading to cell cycle arrest and apoptosis. These findings have paved the way for further investigation into the therapeutic potential of 1-(Ethylamino)cyclopropane-1-carbonitrile-based compounds in cancer treatment.

Beyond its medicinal applications, 1-(Ethylamino)cyclopropane-1-carbonitrile has also found utility in materials science. Its unique combination of rigidity and functional groups makes it an excellent candidate for the synthesis of polymers with tailored properties. Researchers have successfully incorporated this compound into polymer chains to create materials with enhanced mechanical strength, thermal stability, and chemical resistance. These advanced materials have potential applications in areas such as electronics, coatings, and composite materials.

The synthesis of 1-(Ethylamino)cyclopropane-1-carbonitrile typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions and cycloaddition reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these syntheses, making it more accessible for large-scale production. The ability to produce this compound on a larger scale has further fueled its adoption in both academic and industrial settings.

In conclusion, 1-(Ethylamino)cyclopropane-1-carbonitrile, with its CAS number 1695616-89-7, is a versatile compound with a wide range of potential applications. Its unique chemical structure and functional groups make it an invaluable tool in the development of novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new possibilities for this compound, solidifying its position as a key player in modern chemistry.